2-hydrazino-1-isopropyl-1H-benzimidazole dihydrochloride
Overview
Description
“2-hydrazino-1-isopropyl-1H-benzimidazole dihydrochloride” is a chemical compound with the CAS Number: 1351644-28-4 . It has a molecular weight of 263.17 and is known by the IUPAC name this compound . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14N4.2ClH/c1-7(2)14-9-6-4-3-5-8(9)12-10(14)13-11;;/h3-7H,11H2,1-2H3,(H,12,13);2*1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 263.17 . The InChI code provides information about its molecular structure .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Pyrazolyl Derivatives : 2-Hydrazinobenzimidazoles, including 2-hydrazino-1-isopropyl-1H-benzimidazole dihydrochloride, react with β-diketones to form 2-(3,5-disubstituted-1H-pyrazol-1-yl)benzimidazoles in neutral media. In acidic media, they yield hydrazones. This reaction is significant for the synthesis of various pyrazolyl derivatives, which are important in medicinal chemistry (Joshi, Jain, Dandia, & Sharma, 1988).
Formation of Dihydrazino Compounds : The compound can act as an intermediate in the synthesis of more complex molecules like 3-Hydrazino-1,2,4-triazino[4,3-a] benzimidazole, highlighting its role in creating novel nitrogen heterocycles (Venkataratnam & Sujatha, 1988).
Synthesis of Benzimidazole Derivatives : It's used in the synthesis of various benzimidazole derivatives with potential biological activities, such as antiviral properties. This illustrates its importance in the development of new pharmaceutical compounds (Mokrushina et al., 1988).
Biological and Pharmaceutical Applications
Antimicrobial Activity : Some derivatives synthesized from this compound have been tested for antimicrobial properties. This research contributes to the development of new antimicrobial agents, which is crucial in the era of increasing antibiotic resistance (Alheety, 2019).
Antitumor Activity : Derivatives of this compound have been synthesized and studied for their anti-tumor effects. One study found that a specific derivative was more effective against breast cancer cells than doxorubicin, a commonly used chemotherapy drug (Hashim & ElDiwani, 2014).
Synthesis of Novel Nitrogen Heterocycles : The compound serves as a synthon for the synthesis of a variety of nitrogen heterocycles, which are important structures in many pharmaceutical drugs (Venkataratnam, Sayanna, & Sujatha, 1987).
Properties
IUPAC Name |
(1-propan-2-ylbenzimidazol-2-yl)hydrazine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4.2ClH/c1-7(2)14-9-6-4-3-5-8(9)12-10(14)13-11;;/h3-7H,11H2,1-2H3,(H,12,13);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKWWSCONOARNFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=CC=CC=C2N=C1NN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.